Cas no 923121-69-1 (2-chloro-N-(3,4-dimethoxyphenyl)propanamide)

• Product Name: 2-chloro-N-(3,4-dimethoxyphenyl)propanamide
• CAS No: 923121-69-1
• MF: C₁₁H₁₄ClNO₃
• MW: 243.686762332916
• MDL: MFCD08444165
• CID: 3109002
• PubChem ID: 16226984
• Update Time: 2025-10-22

2-chloro-N-(3,4-dimethoxyphenyl)propanamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-(3,4-dimethoxyphenyl)propanamide
• CS-0241502
• EN300-23350
• SCHEMBL20679619
• Z147652128
• 923121-69-1
• N-(3,4-Dimethoxyphenyl)-2-chloropropanamide
• N-(3,4-Dimethoxyphenyl)-2-chloropropanamide, 98%
• AKOS016893285
• AKOS000198959
• FD169152
• 983-953-3

• MDL： MFCD08444165
• Inchi： 1S/C11H14ClNO3/c1-7(12)11(14)13-8-4-5-9(15-2)10(6-8)16-3/h4-7H,1-3H3,(H,13,14)
• InChI Key： YCZXDCKFGWWNSL-UHFFFAOYSA-N
• SMILES： ClC(C)C(NC1C=CC(=C(C=1)OC)OC)=O

Computed Properties

• Exact Mass: 243.0662210g/mol
• Monoisotopic Mass: 243.0662210g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 47.6Ų

2-chloro-N-(3,4-dimethoxyphenyl)propanamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-chloro-N-(3,4-dimethoxyphenyl)propanamide

Recent Advances in the Study of 2-chloro-N-(3,4-dimethoxyphenyl)propanamide (CAS: 923121-69-1): A Comprehensive Research Brief

The compound 2-chloro-N-(3,4-dimethoxyphenyl)propanamide (CAS: 923121-69-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its chloro and dimethoxyphenyl functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development and biomedical research.

One of the key areas of investigation has been the synthesis and optimization of 2-chloro-N-(3,4-dimethoxyphenyl)propanamide. Researchers have developed novel synthetic routes to improve yield and purity, leveraging advanced techniques such as microwave-assisted synthesis and catalytic methods. These advancements have facilitated the production of high-quality batches for further pharmacological testing, ensuring reproducibility and scalability for potential industrial applications.

Pharmacological studies have revealed that 2-chloro-N-(3,4-dimethoxyphenyl)propanamide exhibits notable bioactivity, particularly in the modulation of cellular signaling pathways. Recent in vitro and in vivo experiments have demonstrated its efficacy in targeting specific enzymes and receptors, suggesting potential applications in the treatment of inflammatory diseases and certain types of cancer. For instance, the compound has been shown to inhibit the activity of key inflammatory mediators, thereby reducing cytokine production and alleviating symptoms in preclinical models of autoimmune disorders.

Moreover, the mechanistic underpinnings of 2-chloro-N-(3,4-dimethoxyphenyl)propanamide's action have been elucidated through structural-activity relationship (SAR) studies. Researchers have identified the critical role of the chloro and dimethoxyphenyl moieties in binding to target proteins, providing a foundation for the design of more potent analogs. Computational modeling and molecular docking simulations have further refined these insights, enabling the prediction of binding affinities and interaction patterns with high accuracy.

In addition to its therapeutic potential, recent research has explored the safety and toxicological profile of 2-chloro-N-(3,4-dimethoxyphenyl)propanamide. Preliminary toxicology assessments indicate a favorable safety margin, with minimal adverse effects observed at therapeutic doses. However, further studies are warranted to evaluate long-term toxicity and potential drug-drug interactions, particularly in the context of combination therapies.

The versatility of 2-chloro-N-(3,4-dimethoxyphenyl)propanamide extends beyond its direct pharmacological effects. Recent investigations have explored its utility as a chemical probe for studying biological pathways and as a scaffold for the development of multifunctional drugs. These applications highlight the compound's broad relevance in both basic and translational research.

In conclusion, the latest research on 2-chloro-N-(3,4-dimethoxyphenyl)propanamide (CAS: 923121-69-1) underscores its significant potential in drug discovery and biomedical applications. Continued efforts to optimize its synthesis, elucidate its mechanisms, and expand its therapeutic uses are expected to yield further breakthroughs. This research brief provides a snapshot of the current state of knowledge, offering valuable insights for researchers and industry professionals alike.